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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Octadecyl-D37 alcohol. The following procedural
steps are designed to ensure safe handling from receipt to disposal.

Chemical Profile:

Property Value

Chemical Name N-Octadecyl-D37 Alcohol

Synonyms 1-Octadecanol-d37, Stearyl alcohol-d37
CAS Number 204259-62-1[1]

Molecular Formula CD3(CD2)170H[1]

Appearance White solid[1][2]

Melting Point 55-58°C /131 - 136.4 °F[2]

Boiling Point 210 °C /410 °F @ 15 mmHg[2]
Solubility Insoluble in water[2]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment for various procedures.

. Eye and Face Hand Body Respiratory
Operation ] . . .
Protection Protection Protection Protection
Receiving and Safety glasses o Not generally
T _ Nitrile gloves Laboratory coat _
Storage with side shields required
Weighing and ] N95 respirator if
i Chemical safety o Laboratory coat, )
Transferring Nitrile gloves not in a fume
) goggles buttoned
(Solid) hood
] ) ) Chemical- )
Solution Chemical safety Chemical- Work in a

Preparation and

goggles and face

resistant gloves

resistant apron

over a laboratory

certified chemical

Handling shield (e.g., nitrile) fume hood
coat
) Air-purifying
Chemical safety Heavy-duty Coveralls or ] i
) i ) respirator with
Spill Cleanup goggles and face  chemical- chemical- )
) _ _ _ appropriate
shield resistant gloves resistant suit ]
cartridges

Operational Plan: From Receipt to Disposal
Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the

label clearly indicates "N-Octadecyl-D37 Alcohol" with appropriate hazard warnings. Verify

that the received quantity matches the order.

Storage

Store N-Octadecyl-D37 alcohol in a cool, dry, and well-ventilated area. Keep the container

tightly closed to prevent contamination. Store away from strong oxidizing agents and strong

acids.[2]

Handling and Experimental Protocol
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a. Weighing the Compound:

o Perform all weighing operations within a certified chemical fume hood to avoid inhalation of
any fine particles.

o Wear the appropriate PPE as detailed in the table above.

o Use atared, sealed container to minimize exposure during transfer.

o Handle the solid material gently to prevent the generation of dust.

b. Solution Preparation:

e Conduct all solution preparation within a certified chemical fume hood.[3]

o Wear appropriate PPE, including a face shield, due to the risk of splashing.

o Slowly add the solid N-Octadecyl-D37 alcohol to the chosen solvent while stirring gently.

» Ensure the solvent container is properly labeled with the chemical name, concentration, and
date.

Disposal Plan

N-Octadecyl-D37 alcohol and any materials contaminated with it should be disposed of as
hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.[4][5]

1. Waste Segregation:

e Solid Waste: Place all solid waste contaminated with N-Octadecyl-D37 alcohol (e.g.,
weighing paper, contaminated gloves, paper towels) in a dedicated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing N-Octadecyl-D37 alcohol in a separate,
sealed, and labeled hazardous waste container for flammable organic waste.

2. Container Management:
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e Use containers made of a material compatible with the chemical and its solvent.

e Ensure waste containers are kept closed except when adding waste.

o Store waste containers in a designated and well-ventilated secondary containment area.
3. Final Disposal:

» Arrange for the collection and disposal of hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
company.

Workflow for Safe Handling of N-Octadecyl-D37
Alcohol

Safe Handling Workflow for N-Octadecyl-D37 Alcohol
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Caption: Workflow for the safe handling of N-Octadecyl-D37 alcohol from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. employees.delta.edu [employees.delta.edu]

3. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]

4. collectandrecycle.com [collectandrecycle.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1436238?utm_src=pdf-body
https://www.benchchem.com/product/b1436238?utm_src=pdf-body
https://www.benchchem.com/product/b1436238?utm_src=pdf-body-img
https://www.benchchem.com/product/b1436238?utm_src=pdf-body
https://www.benchchem.com/product/b1436238?utm_src=pdf-custom-synthesis
https://cymitquimica.com/planned_maintenance_mode.html
https://employees.delta.edu/facilities/_safety-data-sheets/octadecanol-1-flake-thermo-fisher.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5. ehs.stanford.edu [ehs.stanford.edu]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Octadecyl-D37 Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436238#personal-protective-equipment-for-
handling-n-octadecyl-d37-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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